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Cat. No.: B606739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CM-545 (also known as MEDI-545 or sifalimumab) is a fully human monoclonal antibody that

specifically targets and neutralizes multiple subtypes of interferon-alpha (IFN-α). IFN-α is a key

cytokine in the type I interferon (IFN) signaling pathway, which is strongly implicated in the

pathogenesis of autoimmune diseases such as Systemic Lupus Erythematosus (SLE).

Elevated levels of type I IFNs are associated with increased disease activity in a significant

subset of SLE patients, making IFN-α a compelling therapeutic target.

These application notes provide detailed methodologies for assessing the efficacy of CM-545 in

both preclinical and clinical research settings. The protocols focus on pharmacodynamic

assays to measure the biological activity of CM-545 and functional assays to evaluate its

impact on key immune cell populations.

Mechanism of Action and Signaling Pathway
CM-545 exerts its therapeutic effect by binding to IFN-α, thereby preventing it from engaging

with its receptor, the type I interferon receptor (IFNAR). This blockade inhibits the downstream

signaling cascade that leads to the expression of numerous interferon-stimulated genes (ISGs),

which are responsible for the pro-inflammatory and immunomodulatory effects of IFN-α.
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CM-545 Mechanism of Action: Inhibition of Type I IFN Signaling
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Figure 1: CM-545 inhibits the IFN-α signaling pathway.
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I. Pharmacodynamic Efficacy: Measuring the Type I
Interferon Gene Signature
A key pharmacodynamic marker for the activity of CM-545 is the suppression of the type I IFN

gene signature in whole blood. This signature refers to the overexpression of a set of ISGs.

Experimental Workflow: IFN Gene Signature Analysis
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IFN Gene Signature Measurement Workflow

1. Whole Blood Collection
(PAXgene Tube)

2. Total RNA Extraction

3. cDNA Synthesis
(Reverse Transcription)

4. RT-qPCR
(TaqMan Assay)

5. Data Analysis
(Relative Quantification)

6. IFN Signature Score
Calculation

 

In Vivo Efficacy Study Workflow

1. Select Animal Model
(e.g., MRL/lpr mice)

2. Administer CM-545
or Control

3. Monitor Disease Progression
(Proteinuria, Autoantibodies)

4. Endpoint Analysis
(Histology, Spleen Weight)

5. Assess Efficacy
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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